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Compound of Interest

Compound Name:

Propiophenone, alpha,alpha-

dimethyl-beta-(dimethylamino)-,

hydrochloride

Cat. No.: B13745541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Propiophenone, α,α-dimethyl-β-(dimethylamino)-, hydrochloride (CAS No. 879-72-1).

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance. This compound is classified as toxic if swallowed and can cause skin and serious

eye irritation.[1][2]

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before handling Propiophenone, α,α-dimethyl-β-(dimethylamino)-, hydrochloride for disposal,

ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Required PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side-shields or goggles.[1][2]
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Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust, wear a NIOSH-approved

respirator.

II. Step-by-Step Disposal Protocol
The primary method for the disposal of Propiophenone, α,α-dimethyl-β-(dimethylamino)-,

hydrochloride is through an approved hazardous waste disposal facility.[1][3]

Segregation:

Do NOT mix Propiophenone, α,α-dimethyl-β-(dimethylamino)-, hydrochloride with other

waste streams.

Keep the compound in its original, clearly labeled container. If the original container is

compromised, transfer the waste to a new, compatible, and properly labeled container.

Container Management:

Ensure the container is tightly closed and stored in a dry, well-ventilated area, away from

incompatible materials.

Handle uncleaned, empty containers as you would the product itself.

Waste Collection:

For solid residues, it is recommended to use a designated solid waste container (often

referred to as "Container C" in general lab waste guidelines).[2]

Avoid actions that could generate dust. If the material is spilled, carefully sweep it up and

place it into a suitable container for disposal.[3]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.
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Provide the EHS department with the Safety Data Sheet (SDS) for Propiophenone, α,α-

dimethyl-β-(dimethylamino)-, hydrochloride.

Transportation for Disposal:

For shipping purposes, this chemical is classified under UN number 2811, Class 6.1,

Packing Group III, with the proper shipping name "Toxic solids, organic, n.o.s. (3-

(dimethylamino)propiophenone hydrochloride)". This information is crucial for the waste

disposal vendor.

Important "Don'ts":

DO NOT dispose of Propiophenone, α,α-dimethyl-β-(dimethylamino)-, hydrochloride down

the drain.[3]

DO NOT mix it with other solvents or waste materials unless explicitly instructed to do so by

your EHS department.

DO NOT incinerate without proper equipment and permits, as hazardous combustion

products can be generated, including nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2), and hydrogen chloride gas.[3]

III. Spill and Emergency Procedures
In the event of a spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the affected area thoroughly.
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If swallowed, immediately call a poison center or doctor.[1][2][3] For skin or eye contact, rinse

immediately with plenty of water for at least 15 minutes and seek medical attention.[3]

IV. Data Summary
Parameter Value Reference

Chemical Name

Propiophenone, α,α-dimethyl-

β-(dimethylamino)-,

hydrochloride

N/A

CAS Number 879-72-1 [4]

Molecular Formula C₁₃H₂₀ClNO [5]

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[1][2]

Disposal Code

P501 (Dispose of

contents/container to an

approved waste disposal plant)

[1]

UN Number 2811

Transport Hazard Class 6.1 (Toxic substances)

Packing Group III

V. Disposal Workflow
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Start: Need to dispose of Propiophenone, α,α-dimethyl-β-(dimethylamino)-, hydrochloride

Wear appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is the waste in its original, labeled container?

Keep in original container

Yes

Transfer to a new, compatible, and labeled container

No

Segregate from other waste streams

Contact Environmental Health & Safety (EHS) for pickup

Store in a secure, well-ventilated area until pickup

End: Professional disposal by approved vendor

Click to download full resolution via product page

Caption: Disposal workflow for Propiophenone, alpha,alpha-dimethyl-beta-
(dimethylamino)-, hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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